2-(2-chloro-6-fluorophenyl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide
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Description
2-(2-chloro-6-fluorophenyl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H17ClFNO2S and its molecular weight is 377.86. The purity is usually 95%.
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Scientific Research Applications
Thrombin Inhibition
2-(2-Chloro-6-fluorophenyl)acetamides, including variations with furan and thiophene groups, have been identified as potent thrombin inhibitors. This is significant in medical research for developing treatments for conditions related to blood coagulation and thrombosis. One study highlighted the effectiveness of these compounds, showing a Ki range of 0.9-33.9 nM, indicating their strong inhibitory potential against thrombin (Lee et al., 2007).
Antimicrobial Activity
Compounds with furan and thiophene moieties, similar to the specified chemical structure, have shown promising antimicrobial properties. For instance, a study synthesized Schiff bases of 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes and tested them for antimicrobial activity, indicating potential applications in developing new antimicrobial agents (Arora et al., 2013).
Herbicide Development
Research has also explored the use of chloroacetamide derivatives, which include structures similar to the specified compound, in developing herbicides. These compounds' effectiveness in controlling unwanted vegetation in agricultural settings has been a significant area of interest. Studies have delved into their metabolism and mode of action, providing insights into their efficacy and environmental impact (Coleman et al., 2000).
Chemical Synthesis and Structural Analysis
Further, the compound's structural features, like furan and thiophene rings, are often explored in chemical synthesis and crystallography. For example, research on decarboxylative Claisen rearrangement reactions involving furan-2-ylmethyl and thien-2-ylmethyl groups has contributed to advancements in synthetic chemistry (Craig et al., 2005).
Properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClFNO2S/c20-17-4-1-5-18(21)16(17)11-19(23)22(12-14-7-9-24-13-14)8-6-15-3-2-10-25-15/h1-5,7,9-10,13H,6,8,11-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSEUDKLZMBBGRY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CC(=O)N(CCC2=CC=CS2)CC3=COC=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClFNO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.